Cas no 1060250-40-9 (3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide)

3,4-Difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide is a fluorinated aromatic amide derivative with a thiophene-containing carbamoyl side chain. Its structure incorporates both difluorophenyl and thiophene moieties, offering potential advantages in medicinal chemistry and material science applications. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the thiophene group contributes to electronic and steric properties. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or other targeted therapeutics. Its well-defined structure allows for precise modifications, making it a valuable scaffold for structure-activity relationship studies in drug discovery.
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide structure
1060250-40-9 structure
Product Name:3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
CAS No:1060250-40-9
MF:C20H16F2N2O2S
MW:386.415050506592
CID:6237289
PubChem ID:25862679
Update Time:2025-06-08

3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
    • 1060250-40-9
    • 3,4-difluoro-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)benzamide
    • AKOS024497793
    • F5097-1168
    • 3,4-difluoro-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]benzamide
    • Inchi: 1S/C20H16F2N2O2S/c21-17-8-5-14(11-18(17)22)20(26)24-15-6-3-13(4-7-15)10-19(25)23-12-16-2-1-9-27-16/h1-9,11H,10,12H2,(H,23,25)(H,24,26)
    • InChI Key: FXWMPJLYZUQCNT-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CNC(CC1C=CC(=CC=1)NC(C1C=CC(=C(C=1)F)F)=O)=O

Computed Properties

  • Exact Mass: 386.09005526g/mol
  • Monoisotopic Mass: 386.09005526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 86.4Ų

3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5097-1168-2μmol
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
2μmol
$57.0 2023-09-10
Life Chemicals
F5097-1168-5μmol
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
5μmol
$63.0 2023-09-10
Life Chemicals
F5097-1168-10μmol
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
10μmol
$69.0 2023-09-10
Life Chemicals
F5097-1168-20μmol
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
20μmol
$79.0 2023-09-10
Life Chemicals
F5097-1168-1mg
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
1mg
$54.0 2023-09-10
Life Chemicals
F5097-1168-2mg
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
2mg
$59.0 2023-09-10
Life Chemicals
F5097-1168-3mg
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
3mg
$63.0 2023-09-10
Life Chemicals
F5097-1168-4mg
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
4mg
$66.0 2023-09-10
Life Chemicals
F5097-1168-5mg
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
5mg
$69.0 2023-09-10
Life Chemicals
F5097-1168-10mg
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide
1060250-40-9
10mg
$79.0 2023-09-10

Additional information on 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide

Research Brief on 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS: 1060250-40-9)

In recent years, the compound 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS: 1060250-40-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug discovery and development. The presence of difluorobenzamide and thiophene moieties suggests its relevance in modulating specific biological pathways, making it a promising candidate for further research.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide exhibits selective binding affinity towards certain protein targets, which are implicated in various disease states. For instance, its interaction with kinase enzymes has been explored, highlighting its potential as a kinase inhibitor. Such inhibitors are of great interest in oncology, where aberrant kinase activity is often associated with tumor progression and resistance to therapy.

The synthesis and optimization of 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide have also been a focal point of recent research. Advanced synthetic methodologies, including multi-step organic reactions and computational modeling, have been employed to improve the yield and purity of the compound. These efforts are crucial for ensuring its suitability for preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have provided insights into how modifications to the thiophene or benzamide groups can influence the compound's bioactivity and pharmacokinetic profile.

In vitro and in vivo studies have further demonstrated the compound's efficacy and safety profile. For example, in cell-based assays, 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has shown potent inhibitory effects on cancer cell proliferation, with minimal cytotoxicity towards normal cells. Animal models have corroborated these findings, revealing promising antitumor activity and favorable bioavailability. These results underscore the compound's potential as a lead candidate for further drug development.

Despite these advancements, challenges remain in the clinical translation of 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed to enhance its therapeutic index. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (CAS: 1060250-40-9) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated bioactivity make it a compelling candidate for further investigation. Continued research efforts, coupled with interdisciplinary collaboration, will be pivotal in unlocking its full therapeutic potential and addressing unmet medical needs.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.